2-Bromo-1-(3-fluorophenyl)ethan-1-one

• IUPAC Name: 2-bromo-1-(3-fluorophenyl)ethanone
• InChI: InChI=1S/C8H6BrFO/c9-5-8(11)6-2-1-3-7(10)4-6/h1-4H,5H2
• InChI Key: ITAQNNGDCNFGID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)CBr
• Molecular Formula: C8H6BrFO
• DSSTOX Substance ID: DTXSID60372073
• Molecular Weight: 217.03 g/mol
• CAS No.: 53631-18-8

Description

2-Bromo-1-(3-fluorophenyl)ethan-1-one is a useful research compound. Its molecular formula is C8H6BrFO and its molecular weight is 217.03 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Biologically Active Compounds

2-Bromo-1-(3-fluorophenyl)ethan-1-one is used in the synthesis of various biologically active compounds. For example, it serves as an intermediate in the production of 10‐Aryl‐ and 10‐(Arylmethyl)acridin-9(10H)‐ones, which have potential applications in medicinal chemistry (Kobayashi et al., 2013). Additionally, it is utilized in creating complex bromo or iodo complexes of ruthenium(II), indicating its role in the development of advanced materials and catalysts (Barthazy et al., 2001).

Crystal Structure Analysis

The compound is also significant in crystallography. The synthesis and structural characterization of bromo derivatives like 1-(4-bromo-1-hydroxynaphthalen-2-yl)ethan-1-one, which can be related to this compound, provide insights into crystal packing and bonding styles in complex organic molecules (Patil et al., 2021).

Synthesis of Intermediates for Pharmaceutical Research

This chemical is used in the synthesis of intermediates for pharmaceutical research. For instance, it contributes to the formation of 1-(4-Bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, an important intermediate in developing biologically active compounds (Wang et al., 2016).

Nuclear Magnetic Resonance Spectroscopy

The compound is relevant in nuclear magnetic resonance (NMR) studies. Halogenated ethanes, closely related to this compound, are examined using NMR spectroscopy to understand their conformational equilibria and rates of conformational interconversion, contributing to the broader field of chemical analysis and materials science (Weigert et al., 1970).

Safety and Hazards

“2-Bromo-1-(3-fluorophenyl)ethan-1-one” is classified as dangerous. It causes severe skin burns and eye damage. Safety measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and storing in a corrosion-resistant container with a resistant inner liner.

Mechanism of Action

Target of Action

It’s known that the compound can cause irritation to the skin, eyes, and respiratory system

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Bromo-1-(3-fluorophenyl)ethan-1-one are not well-studied. Therefore, its impact on bioavailability is unclear. It’s important to note that the compound’s physical and chemical properties, such as its melting point of 34-35°C and boiling point of 76°C , could influence its pharmacokinetic behavior.

Result of Action

It’s known to cause irritation to the skin, eyes, and respiratory system , suggesting that it may induce inflammatory responses or other cellular changes in these tissues.

Synthesis routes and methods

Procedure details

A solution of 1-(3-fluorophenyl)ethanone (14.0 g, 100 mmol) (Aldrich) in dioxane (250 mL) at 12-15° C. was treated with a solution of bromine (17 g, 105 mmol) in dioxane (120 mL) drop wise over 0.5 h. This was stirred for 15 min and most of the solvent removed. The residue was taken up in hexane (200 mL), washed 2× water, and dried (MgSO4). Solvent was removed to give 2-bromo-1-(3-fluorophenyl)ethanone. 1H NMR (CDCl3), 300 MHz) δ3.71 (s, 2H, CH2), 7.30-7.77(m, 4H, Aromatic).